![molecular formula C23H22N4OS B2801111 7-{[4-(Pyridin-2-yl)piperazin-1-yl](thiophen-2-yl)methyl}quinolin-8-ol CAS No. 371220-90-5](/img/structure/B2801111.png)
7-{[4-(Pyridin-2-yl)piperazin-1-yl](thiophen-2-yl)methyl}quinolin-8-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-{[4-(Pyridin-2-yl)piperazin-1-yl](thiophen-2-yl)methyl}quinolin-8-ol, also known as PTMQ, is a chemical compound that has gained attention in the scientific research community due to its potential applications in various fields. PTMQ is a quinoline derivative that has a unique structure and properties, making it a promising candidate for further research.
Scientific Research Applications
Antimicrobial Activity
- A novel series of thiazolidinone derivatives incorporating pyridin-2-yl-piperazine were synthesized and evaluated for their antimicrobial activity against a range of bacteria and fungi, showing promising results (Patel et al., 2012).
Corrosion Inhibition
- Research on 8-Hydroxyquinoline-based piperazine derivatives, such as CPQ and MPQ, demonstrated significant improvement in anti-corrosion properties of C35E steel in HCl electrolyte, indicating the potential of these compounds as corrosion inhibiting additives (El faydy et al., 2020).
Structural and Biological Survey
- The structural core of 7-chloro-4-(piperazin-1-yl)quinoline and its derivatives have shown diverse pharmacological profiles including antimalarial, antiparasitic, and anticancer activities, highlighting the importance of this scaffold in medicinal chemistry (El-Azzouny et al., 2020).
Anticancer Activity
- A study on novel 4-(piperidin-1-ylmethyl)-2-(thiophen-2-yl) quinoline derivatives reported considerable antiproliferative activity against various human cancer cell lines, suggesting their potential as anticancer agents (Harishkumar et al., 2018).
Antitubercular Activity
- Morpholine, thiomorpholine, and N-substituted piperazine coupled with 2-(thiophen-2-yl)dihydroquinolines have been synthesized and evaluated for their in vitro antimycobacterial activity, showing potent antitubercular agents with low cytotoxicity profiles (Marvadi et al., 2019).
These studies collectively demonstrate the versatility of 7-{4-(Pyridin-2-yl)piperazin-1-ylmethyl}quinolin-8-ol derivatives in various scientific research applications, from serving as potent antimicrobial and anticancer agents to acting as corrosion inhibitors. Their diverse pharmacological profiles and promising results in various fields highlight the compound's significance in ongoing and future scientific research endeavors.
Mechanism of Action
Target of Action
Similar compounds have been designed and synthesized for their anti-tubercular activity againstMycobacterium tuberculosis H37Ra . Another study has evaluated the biological activities of related compounds against immortalized rat hepatic stellate cells (HSC-T6) .
Mode of Action
The molecular interactions of similar derivatized conjugates in docking studies reveal their suitability for further development . This suggests that these compounds may interact with their targets in a way that inhibits their function, leading to their observed biological effects.
Biochemical Pathways
Related compounds have been shown to exhibit significant activity against mycobacterium tuberculosis h37ra , suggesting that they may affect the biochemical pathways involved in the survival and replication of this bacterium.
Result of Action
Similar compounds have been found to exhibit significant activity against mycobacterium tuberculosis h37ra and to present better anti-fibrotic activities than certain standard treatments .
properties
IUPAC Name |
7-[(4-pyridin-2-ylpiperazin-1-yl)-thiophen-2-ylmethyl]quinolin-8-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4OS/c28-23-18(9-8-17-5-3-11-25-21(17)23)22(19-6-4-16-29-19)27-14-12-26(13-15-27)20-7-1-2-10-24-20/h1-11,16,22,28H,12-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUDVBJQQIBBGAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=N2)C(C3=C(C4=C(C=CC=N4)C=C3)O)C5=CC=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-((4-(Pyridin-2-yl)piperazin-1-yl)(thiophen-2-yl)methyl)quinolin-8-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.